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Compound of Interest

Compound Name: Triisobutyl citrate

Cat. No.: B1607369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

triisobutyl citrate, a common plasticizer and formulation excipient. The following sections

detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

characteristics, offering valuable data for identification, quantification, and quality control

purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of triisobutyl
citrate. The data presented below were obtained in deuterated dimethyl sulfoxide (DMSO-d6)

at 298K.

¹H NMR Data
The ¹H NMR spectrum of triisobutyl citrate exhibits characteristic signals corresponding to the

different proton environments in the molecule.
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

5.11 broad singlet - 1H -OH

3.8 doublet 6.4 2H -O-CH₂ (central)

3.7 doublet 6.4 4H
-O-CH₂

(terminal)

2.87 doublet 15.2 2H -CH₂

2.76 doublet 15.1 2H -CH₂

1.79-1.87 multiplet - 2H -CH-

1.56-1.61 multiplet - 1H -CH-

0.84 doublet 6.6 12H -CH₃

0.79 doublet 6.6 6H -CH₃

¹³C NMR Data
The ¹³C NMR spectrum provides detailed information about the carbon skeleton of triisobutyl
citrate.

Chemical Shift (δ) ppm Assignment

172.74, 169.61 C=O

73.20 C-OH

71.13, 70.31 -O-CH₂

43.05 -CH₂

30.74, 27.53 -CH-

19.22, 19.00 -CH₃
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Mass Spectrometry (MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of

volatile compounds like triisobutyl citrate. Electron Ionization (EI) is a common ionization

method for this purpose.

m/z Relative Intensity

185 Most Abundant

259 High

56 Medium

55 Medium

43 Medium

Infrared (IR) Spectroscopy
A definitive, experimentally-derived IR spectrum for triisobutyl citrate is not readily available in

public databases. However, based on the known functional groups present in the molecule, a

predictive summary of the expected characteristic absorption bands is provided below. This

prediction is based on the analysis of structurally similar compounds such as tributyl citrate and

general IR spectroscopy correlation tables.

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~3500 Broad O-H Stretch Hydroxyl (-OH)

2960-2870 Strong C-H Stretch Alkyl (CH₃, CH₂, CH)

~1735 Strong C=O Stretch Ester (C=O)

~1240 Strong C-O Stretch Ester (C-O)

~1100 Strong C-O Stretch Alcohol (C-O)

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. These should be adapted and optimized for the specific instrumentation and

analytical requirements.

NMR Spectroscopy
Sample Preparation:

Accurately weigh approximately 10-20 mg of triisobutyl citrate.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-

d6).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Parameters (Example):

Spectrometer: 600 MHz NMR Spectrometer

Temperature: 298 K

¹H NMR:

Pulse sequence: zg30

Number of scans: 16

Relaxation delay: 1.0 s

Spectral width: 12 ppm

¹³C NMR:

Pulse sequence: zgpg30

Number of scans: 1024

Relaxation delay: 2.0 s
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Spectral width: 240 ppm

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation:

Prepare a stock solution of triisobutyl citrate in a suitable volatile solvent (e.g., ethyl

acetate) at a concentration of 1 mg/mL.

Perform serial dilutions to obtain a working standard at an appropriate concentration (e.g., 10

µg/mL).

Instrument Parameters (Example):

Gas Chromatograph:

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5

min.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injection Volume: 1 µL (splitless mode).

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 40-400.

Fourier-Transform Infrared (FTIR) Spectroscopy
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Sample Preparation:

Neat Liquid: Place a drop of neat triisobutyl citrate between two potassium bromide (KBr)

or sodium chloride (NaCl) plates to form a thin film.

Solution: Alternatively, dissolve the sample in a suitable solvent that has minimal IR

absorbance in the regions of interest (e.g., carbon tetrachloride, CCl₄), and place the solution

in a liquid IR cell.

Instrument Parameters (Example):

Spectrometer: FTIR Spectrometer

Detector: DTGS

Beamsplitter: KBr

Spectral Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16

Workflow Visualization
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of triisobutyl citrate.

Caption: Spectroscopic Analysis Workflow for Triisobutyl Citrate.

To cite this document: BenchChem. [Spectroscopic Profile of Triisobutyl Citrate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607369#triisobutyl-citrate-spectroscopic-data-nmr-
ir-mass-spec]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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